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Compound of Interest

Compound Name: Evacetrapib

Cat. No.: B612230

For researchers, scientists, and drug development professionals handling Evacetrapib, a
potent investigational inhibitor of the cholesteryl ester transfer protein (CETP), ensuring its
proper disposal is a critical component of laboratory safety and environmental responsibility.[1]
[2][3][4] Although the development of Evacetrapib was discontinued after clinical trials did not
show cardiovascular benefits, its use in research settings necessitates a clear understanding of
its handling and disposal requirements.[1][4][5] This guide provides essential, step-by-step
procedural information for the safe disposal of Evacetrapib, aligning with general best
practices for hazardous pharmaceutical waste management.

Chemical and Safety Data Overview

Evacetrapib is identified as a substance that is harmful if swallowed and is suspected of
damaging fertility.[6][7] Furthermore, it is classified as very toxic to aquatic life with long-lasting
effects.[6][7] These characteristics underscore the importance of preventing its release into the
environment.
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Identifier Value

Chemical Name Evacetrapib
CAS Number 1186486-62-3
Molecular Formula C31H36F6N602
Molar Mass 638.659 g/mol

H302: Harmful if swallowedH361: Suspected of

damaging fertility or the unborn childH400: Very
GHS Hazard Statements ) o ) )

toxic to aquatic lifeH410: Very toxic to aquatic

life with long lasting effects

This data is compiled from multiple safety data sheets.[1][6][7]

Step-by-Step Disposal Protocol for Evacetrapib

The following protocol outlines the necessary steps for the safe and compliant disposal of
Evacetrapib waste, including pure compounds, contaminated labware, and solutions.

Step 1: Personal Protective Equipment (PPE)

Before handling Evacetrapib for disposal, ensure appropriate PPE is worn to minimize
exposure risks.

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles should be worn at all times.

Lab Coat: A standard laboratory coat is required to protect clothing and skin.

Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted
respirator should be used.[8]

Step 2: Waste Segregation and Collection

Proper segregation of Evacetrapib waste is crucial to prevent cross-contamination and ensure
it is handled by the appropriate disposal stream.
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e Solid Waste:

o Collect unused or expired Evacetrapib powder, contaminated personal protective
equipment (gloves, etc.), and disposable labware (e.g., weigh boats, pipette tips) in a
dedicated, clearly labeled hazardous waste container.

o The container must be sealable, leak-proof, and made of a material compatible with the
chemical.

e Liquid Waste:

o Aqueous and solvent-based solutions containing Evacetrapib should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container.

o Avoid mixing Evacetrapib waste with other chemical waste streams unless compatibility
has been confirmed.

e Sharps Waste:

o Needles, syringes, or other sharps contaminated with Evacetrapib must be disposed of in
a designated, puncture-proof sharps container that is also labeled as containing
hazardous pharmaceutical waste.

Step 3: Labeling of Waste Containers

All waste containers must be accurately and clearly labeled to ensure proper handling and
disposal.

e The label should include:

The words "Hazardous Waste"

o

[¢]

The full chemical name: "Evacetrapib"

o

The specific hazards (e.g., "Toxic," "Aquatic Hazard")

The date the waste was first added to the container.

[e]
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o The laboratory or department generating the waste.

Step 4: Storage of Hazardous Waste

Pending disposal, Evacetrapib waste must be stored safely.

Store waste containers in a designated, secure area away from general laboratory traffic.
o Ensure the storage area is well-ventilated.

e Secondary containment (e.g., a larger, chemically resistant bin) is recommended to contain
any potential leaks or spills.

o Follow institutional guidelines regarding the maximum allowable time for waste
accumulation.

Step 5: Final Disposal

The ultimate disposal of Evacetrapib must be conducted by a licensed hazardous waste
disposal company.

Never dispose of Evacetrapib down the drain or in the regular trash.[8][9][10] This is critical
to prevent contamination of water systems due to its high aquatic toxicity.[6][7]

o Arrange for a scheduled pickup with your institution's environmental health and safety (EHS)
office or a contracted waste disposal vendor.

o Ensure all required documentation for the waste manifest is completed accurately.

e The recommended method of disposal is incineration at an approved and licensed
hazardous waste facility.[11]

Experimental Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Evacetrapib waste in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Evacetrapib waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of Evacetrapib, protecting both personnel and the environment. Always consult your
institution's specific environmental health and safety guidelines for any additional requirements.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b612230?utm_src=pdf-body-img
https://www.benchchem.com/product/b612230?utm_src=pdf-body
https://www.benchchem.com/product/b612230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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